![molecular formula C6H13ClN2O B1288997 2-Amino-1-(pyrrolidin-1-yl)ethanone hydrochloride CAS No. 35855-14-2](/img/structure/B1288997.png)
2-Amino-1-(pyrrolidin-1-yl)ethanone hydrochloride
Overview
Description
2-Amino-1-(pyrrolidin-1-yl)ethanone hydrochloride (2A1PEHCl) is an organic compound composed of nitrogen, hydrogen, oxygen, and chlorine atoms. It belongs to the class of pyrrolidine compounds which are characterized by their cyclic structure. 2A1PEHCl is used in a number of scientific and industrial applications, such as synthesis, drug development, and medical diagnostics.
Scientific Research Applications
Microwave-Assisted Synthesis Applications
2-Amino-1-(pyrrolidin-1-yl)ethanone hydrochloride is utilized in microwave-assisted synthesis processes. For instance, it is involved in the synthesis of various 2-amino derivatives of thieno[2,3-b]pyridin-2-amine, as demonstrated by Ankati and Biehl (2010). This method highlights the compound's utility in creating complex organic structures under controlled conditions, leading to yields ranging from fair to excellent (Ankati & Biehl, 2010).
Chemical Characterization and Identification
This compound has been a subject of study in the identification and characterization of novel substances. Bijlsma et al. (2015) described the identification process of a new cathinone derivative using several analytical techniques, underscoring the compound's role in advanced chemical analysis and forensic investigations (Bijlsma et al., 2015).
Blood Platelet Aggregation Inhibition
This compound has also been explored for its potential in medical applications, particularly in inhibiting blood platelet aggregation. Grisar et al. (1976) discovered that certain derivatives of this compound can inhibit ADP-induced aggregation of blood platelets, although they also noted some concerns regarding the therapeutic ratio (Grisar et al., 1976).
Hydrogen-Bonding Studies
In the field of crystallography, this compound has been used to study hydrogen-bonding patterns. Balderson et al. (2007) investigated the hydrogen bonding in certain derivatives, offering insights into their molecular structures and interactions (Balderson et al., 2007).
Antimicrobial Activity
Research by Salimon et al. (2011) explored the antimicrobial properties of derivatives of this compound. They found significant antimicrobial activity in synthesized compounds, indicating the potential use of this compound in developing new antimicrobial agents (Salimon et al., 2011).
Safety and Hazards
Mechanism of Action
Target of Action
It’s worth noting that compounds with a pyrrolidine ring, such as this one, are often used in medicinal chemistry to obtain compounds for the treatment of various human diseases .
Mode of Action
The pyrrolidine ring, a key structural component of this compound, is known to contribute to the stereochemistry of the molecule and increase the three-dimensional coverage due to the non-planarity of the ring . This could potentially influence the compound’s interaction with its targets.
Properties
IUPAC Name |
2-amino-1-pyrrolidin-1-ylethanone;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12N2O.ClH/c7-5-6(9)8-3-1-2-4-8;/h1-5,7H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NGAVFGYUPVIDBM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C(=O)CN.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90620615 | |
Record name | 2-Amino-1-(pyrrolidin-1-yl)ethan-1-one--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90620615 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
164.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
35855-14-2 | |
Record name | 2-Amino-1-(pyrrolidin-1-yl)ethan-1-one--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90620615 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-amino-1-(pyrrolidin-1-yl)ethan-1-one hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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